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Abstract

Stearamide MIPA (Monoisopropanolamine Stearate) represents a critical class of non-ionic
alkanolamide surfactants utilized primarily for rheological modification and foam stabilization in
anionic surfactant systems. Unlike its liquid analogues (e.g., Cocamide DEA), Stearamide MIPA
is a solid, high-melting-point amide that offers a dual function: efficient viscosity building via
micellar swelling and secondary opacification/pearlizing effects due to its C18 alkyl chain. This
guide details the physicochemical mechanisms, safety profile, and experimental protocols for
optimizing Stearamide MIPA in personal care formulations, serving as a definitive reference for
formulation scientists.

Chemical Identity & Molecular Architecture

Stearamide MIPA is the amide reaction product of stearic acid (C18) and
monoisopropanolamine (MIPA). Its structural distinctiveness lies in the combination of a
saturated, long-chain hydrophobic tail and a branched hydrophilic head group.

Structural Specifications
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e INCI Name: Stearamide MIPA[1][2][3][4]
e CAS Number: 35627-96-4[3][5]
o Chemical Name: N-(2-hydroxypropyl)octadecanamide[3][5]

e Molecular Formula:

[3]5]

e Physical Form: Waxy solid / Flakes (Off-white to pale yellow)

e Melting Point: ~48°C - 55°C (Requires hot processing)

Structure-Function Relationship

The molecule consists of a Stearyl Group (C18) and a MIPA Head Group.

» Hydrophobicity (Tail): The C18 chain is significantly longer than the C12-C14 chains found in
Cocamide derivatives. This increased hydrophobicity leads to a higher critical packing
parameter, facilitating the formation of rod-like micelles which are essential for high viscosity.

» Hydrophilicity (Head): The isopropanolamine group provides a hydroxyl functionality for
hydrogen bonding with water, but the branched methyl group in MIPA adds steric bulk
compared to Monoethanolamine (MEA). This steric hindrance can improve hydrolytic stability
compared to MEA amides.
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Figure 1: Structural decomposition of Stearamide MIPA linking chemical moieties to formulation
benefits.

Functional Mechanisms in Surfactant Systems
Viscosity Building (The Mixed Micelle Theory)

Stearamide MIPA functions as a co-surfactant. In anionic systems (e.g., Sodium Laureth
Sulfate - SLES), the repulsive forces between the negatively charged head groups of SLES
limit the formation of elongated micelles.

e |nsertion: Stearamide MIPA inserts itself between SLES monomers in the micelle.

e Screening: The non-ionic head group of MIPA physically separates the anionic charges of
SLES, reducing electrostatic repulsion.

e Elongation: This charge screening allows the micelles to pack more closely, transitioning
from spherical to rod-like (worm-like) structures. These entangled rods impede fluid flow,
manifesting as increased macroscopic Vviscosity.

Comparison of Amides in Viscosity Efficiency:

Property Cocamide DEA Cocamide MEA Stearamide MIPA
Carbon Chain C12-C14 (Mixed) C12-C14 (Mixed) C18 (Stearyl)
Physical Form Liquid Flakes/Solid Flakes/Solid
] ) o ) ) Very High (due to
Viscosity Efficiency High High
C18)
Process Temp Cold/Room Temp >60°C >70°C

| Opacification | Transparent | Slight Haze | Pearl/Opaque |

Foam Stabilization via Gibbs-Marangoni Elasticity

Stearamide MIPA stabilizes foam by increasing the surface viscosity of the bubble film. The
C18 chain anchors firmly into the air-liquid interface, making the film more resistant to drainage
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and rupture. This results in a tighter, creamier lather ("flash foam" is lower, but "creaminess” is
higher compared to Cocamide).

Formulation Dynamics & Stability
The "Hot Process" Requirement

Unlike liquid amides, Stearamide MIPA must be melted into the surfactant phase.

o Protocol: Heat the water/surfactant phase to 70°C - 75°C. Add Stearamide MIPA and mix
until fully dissolved and clear. Cooling too rapidly or without adequate agitation can lead to
crystallization (seeding), which may be desired for pearlizing but disastrous for clear
systems.

Nitrosamine Safety Profile

A critical driver for adopting MIPA amides is the regulatory pressure on Diethanolamine (DEA).

o DEA Risk: Secondary amines (like free DEA) can react with nitrosating agents to form
carcinogenic nitrosamines.

o MIPA Advantage: MIPA is a primary amine derivative. While it forms a secondary amide, it
lacks the free secondary amine impurity profile associated with DEA.[6] It is generally
considered a safer alternative in global regulatory frameworks (EU/ASEAN).

Experimental Protocol: Salt Curve Analysis

To validate the efficacy of Stearamide MIPA in a specific formula, a Salt Curve Analysis is
required. This determines the peak viscosity and the optimal salt (NaCl) concentration.

Objective

Determine the efficiency of Stearamide MIPA in shifting the salt curve of an SLES/Betaine
system to the left (requiring less salt for higher viscosity).

Methodology

Reagents:
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o Base Surfactant Blend (e.g., 12% Active SLES, 3% Active CAPB).
o Stearamide MIPA (Test Variable: 0.5%, 1.0%, 1.5%).
¢ Sodium Chloride (NaCl) solution (20% w/w).

Workflow:
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Figure 2: Step-by-step workflow for determining the rheological impact of Stearamide MIPA.
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Interpretation of Results

Left Shift: If the peak viscosity occurs at a lower salt concentration compared to the control,
Stearamide MIPA is acting as an effective synergist.

Peak Height: Stearamide MIPA should significantly increase the maximum attainable
viscosity.

Opacification Check: At 25°C, observe the samples. Stearamide MIPA may render the
solution opaque/pearly. If clarity is required, this ingredient is unsuitable; use Cocamide MIPA
instead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Stearamide MIPA: Functional Architecture &
Rheological Modulation in Cosmetic Systems]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1617301/docs#stearamide-mipa-functional-
architecture-rheological-modulation-in-cosmetic-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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